Cas no 2228152-44-9 (tert-butyl 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpiperazine-1-carboxylate)

• Product Name: tert-butyl 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpiperazine-1-carboxylate
• CAS No: 2228152-44-9
• MF: C₁₆H₂₈N₄O₂
• MW: 308.419123649597
• CID: 6219255
• PubChem ID: 165755712
• Update Time: 2025-06-13

tert-butyl 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpiperazine-1-carboxylate
• tert-butyl 2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]piperazine-1-carboxylate
• 2228152-44-9
• EN300-1883275

• Inchi： 1S/C16H28N4O2/c1-12(2)10-19-11-13(8-18-19)14-9-17-6-7-20(14)15(21)22-16(3,4)5/h8,11-12,14,17H,6-7,9-10H2,1-5H3
• InChI Key： HYGDNQNJZAHOGY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=NN(CC(C)C)C=1)=O

Computed Properties

• Exact Mass: 308.22122615g/mol
• Monoisotopic Mass: 308.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4Ų

Additional information on tert-butyl 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpiperazine-1-carboxylate

Introduction to Tert-butyl 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpiperazine-1-carboxylate (CAS No. 2228152-44-9)

Ter-butyl 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpiperazine-1-carboxylate, with the CAS number 2228152-44-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of tert-butyl 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpiperazine-1-carboxylate is characterized by a pyrazole core linked to a piperazine moiety, both of which are well-known for their role in drug design. The presence of bulky substituents such as the tert-butyl and 2-methylpropyl groups enhances the compound's solubility and stability, which are critical factors in pharmaceutical formulations.

In recent years, there has been a growing interest in developing novel compounds that target neurological disorders. The pyrazole-piperazine scaffold has shown potential in modulating various neurotransmitter systems, making it an attractive candidate for further investigation. Studies have indicated that compounds with similar structures may have neuroprotective and anti-inflammatory properties, which are highly relevant in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

One of the most compelling aspects of tert-butyl 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpiperazine-1-carboxylate is its ability to interact with multiple biological targets. The pyrazole ring can engage with enzymes and receptors involved in metabolic pathways, while the piperazine moiety can modulate neurotransmitter activity. This dual functionality makes it a versatile tool for researchers exploring new therapeutic strategies.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular docking studies have been conducted to evaluate the binding affinity of tert-butyl 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpiperazine-1-carboxylate to various protein targets. These studies have revealed promising interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain pathways.

The synthesis of tert-butyl 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpiperazine-1-carboxylate involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to ensure high yield and purity. The use of chiral auxiliaries has also been explored to achieve enantiomerically pure forms of the compound, which is crucial for evaluating its pharmacological properties.

In vitro studies have demonstrated the potential of tert-butyl 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpiperazine-1-carboxylate as an inhibitor of inflammatory mediators. By modulating key signaling pathways, this compound has shown promise in reducing oxidative stress and preventing neuronal damage. These findings align with current research trends aimed at developing neuroprotective agents that can delay or mitigate the progression of neurodegenerative diseases.

The pharmacokinetic profile of tert-butyl 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpiperazine-1-carboxylate is another area of active investigation. Studies have focused on optimizing its absorption, distribution, metabolism, and excretion (ADME) properties to enhance its bioavailability and therapeutic efficacy. Techniques such as prodrug design and formulation optimization are being explored to improve its pharmacokinetic characteristics.

The future prospects for tert-butyl 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpiperazine-1-carboxylate are vast, particularly in the context of personalized medicine. By leveraging genomics and proteomics data, researchers can identify specific patient populations that may benefit most from this compound. This approach holds the potential to revolutionize drug development by tailoring treatments to individual genetic profiles.

In conclusion, tert-butyl 2-1-(2-methylpropyl)-1H-pyrazol-4-yletpiperazine carbox ylate (CAS No. 2228152449) represents a significant advancement in pharmaceutical research. Its unique chemical structure, combined with promising biological activities, positions it as a valuable candidate for further development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing some of the most challenging neurological disorders.